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Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
8RK64 is a potent and selective covalent inhibitor of Ubiquitin C-terminal Hydrolase L1

(UCHL1), a deubiquitinating enzyme implicated in neurodegenerative diseases and cancer.[1]

[2] The 8RK64 molecule possesses a terminal azide group, rendering it an ideal chemical

probe for "click chemistry" applications.[3] This allows for the facile and specific attachment of

reporter molecules, such as fluorophores or biotin, enabling the study of UCHL1 in various

biological contexts.

This document provides detailed application notes and experimental protocols for the use of

8RK64 in Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) click chemistry reactions.

[3] These protocols are designed to guide researchers in the successful conjugation of 8RK64
to alkyne-containing reporter molecules for subsequent in vitro and in-cell analysis of UCHL1.

Signaling Pathway of UCHL1 and HIF-1α
UCHL1 has been shown to play a crucial role in the regulation of Hypoxia-Inducible Factor 1α

(HIF-1α), a key transcription factor in the cellular response to hypoxia.[4][5][6][7][8] UCHL1
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stabilizes HIF-1α by removing ubiquitin chains, thereby preventing its proteasomal degradation.

[7][8] This leads to the accumulation of HIF-1α and the subsequent transcription of target

genes involved in processes such as angiogenesis, metabolism, and cell survival.[5] The

dysregulation of this pathway is implicated in various pathologies, including cancer.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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